3-[(4-methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one

• IUPAC Name: 3-[(4-methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C12H14N4O2/c1-8-11(17)14-12(16-15-8)13-7-9-3-5-10(18-2)6-4-9/h3-6H,7H2,1-2H3,(H2,13,14,16,17)
• InChI Key: PAPMKEWCNHTNJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=NC1=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

3-[(4-Methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one is a chemical compound that belongs to the class of triazine derivatives Triazines are heterocyclic compounds that contain three nitrogen atoms in a six-membered ring This particular compound is characterized by the presence of a methoxyphenyl group and a methylamino group attached to the triazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one can be achieved through several synthetic routes. One common method involves the reaction of 4-methoxybenzylamine with 6-methyl-1,2,4-triazin-5-one under appropriate reaction conditions. The reaction typically requires a solvent such as ethanol or methanol and may be catalyzed by an acid or base to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity, and may involve additional purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-[(4-Methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Substitution reactions may involve reagents such as halogens or alkylating agents under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or other reduced forms. Substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

3-[(4-Methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound may have potential biological activity and can be studied for its effects on biological systems.

Medicine: It may be investigated for its potential therapeutic properties, including its use as a drug candidate for various diseases.

Industry: The compound can be utilized in the development of new materials, such as polymers or dyes, and in other industrial applications.

Mechanism of Action

The mechanism of action of 3-[(4-methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-[(4-Methoxyphenyl)methylamino]-6-methyl-1,2,4-triazin-5-one
• 4-[(4-Methoxyphenyl)methylamino]-6-methyl-1,2,4-triazin-5-one
• 6-[(4-Methoxyphenyl)methylamino]-2-methyl-1,2,4-triazin-5-one

Uniqueness

3-[(4-Methoxyphenyl)methylamino]-6-methyl-2H-1,2,4-triazin-5-one is unique due to its specific substitution pattern on the triazine ring, which may confer distinct chemical and biological properties compared to other similar compounds. Its unique structure allows it to interact differently with molecular targets, potentially leading to unique applications and effects.